Cas no 4282-29-5 (Thiophene-3,4-dicarboxylic acid)

• Product Name: Thiophene-3,4-dicarboxylic acid
• CAS No: 4282-29-5
• Molecular Formula: C₆H₄O₄S
• Molecular Weight: 172.1586
• MDL: MFCD00067079
• CID: 330575
• PubChem ID: 255853

Thiophene-3,4-dicarboxylic acid Properties

Names and Identifiers

• Thiophene-3,4-dicarboxylic acid
• 3,4-Thiophenedicarboxylic Acid
• 3,4-Dicarboxythiophene
• 3,4-Thiophenedicarboxylicacid
• NSC672208
• t5sj cvq dvq[wln]
• PubChem19548
• KSC236Q7J
• Thiophene-3,4dicarboxylic acid
• ZWWLLYJRPKYTDF-UHFFFAOYSA-N
• WT634
• EBD16236
• BCP03909
• NSC81793
• BBL101552
• ABP001120
• STL555348
• SBB066378
• A
• AB02724
• MFCD00067079
• DTXSID30292335
• AC-2780
• AKOS000282577
• T2280
• CCG-40467
• J7P9TPY3Y5
• 4282-29-5
• J-524962
• CS-W002309
• SY002890
• NSC-81793
• Thiophene-3 pound not4-dicarboxylic acid
• 3,4-Thiophenedicarboxylic acid, AldrichCPR
• DS-13381
• InChI=1/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10
• A22264
• EN300-98508
• NSC-672208
• UNII-J7P9TPY3Y5
• FT-0635203
• AM9914
• NSC 81793
• SCHEMBL68448
• THIOPHENE-3,4-DICARBOXYLICACID

• MDL： MFCD00067079
• InChIKey： ZWWLLYJRPKYTDF-UHFFFAOYSA-N
• Inchi： 1S/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
• SMILES： S1C([H])=C(C(=O)O[H])C(C(=O)O[H])=C1[H]

Computed Properties

• Exact Mass: 171.98303g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.98303g/mol
• Monoisotopic Mass: 171.98303g/mol
• Topological Polar Surface Area: 103Ų
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.14450
• PSA: 102.84000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 405.9°C at 760 mmHg
• Melting Point: 230.0 to 234.0 deg-C
• Flash Point: 199.3℃
• Color/Form: Solid
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• λmax: 240(H2O)(lit.)
• Density: 1.473 (estimate)

Thiophene-3,4-dicarboxylic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Thiophene-3,4-dicarboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%